Bis-(Diphenylphosphinopropyl) Dimethyl Silane

• CAS No.: 18758-32-2
• Molecular Formula: C32H38P2Si
• Molecular Weight: 512.7 g/mol
• IUPAC Name: 3-[3-diphenylphosphanylpropyl(dimethyl)silyl]propyl-diphenylphosphane
• InChI: InChI=1S/C32H38P2Si/c1-35(2,27-15-25-33(29-17-7-3-8-18-29)30-19-9-4-10-20-30)28-16-26-34(31-21-11-5-12-22-31)32-23-13-6-14-24-32/h3-14,17-24H,15-16,25-28H2,1-2H3
• InChI Key: KFVVSYPGGAGWJU-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(CCCP(C1=CC=CC=C1)C2=CC=CC=C2)CCCP(C3=CC=CC=C3)C4=CC=CC=C4

Description

Bis-(Diphenylphosphinopropyl) Dimethyl Silane is a useful research compound. Its molecular formula is C32H38P2Si and its molecular weight is 512.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 70 g (0.5 mole) dimethyl diallyl silane and 204.6 g (1.1 m mole, 10% excess over equivalent amounts) of diphenyl phosphine was reacted in the manner described in Example 1 at 40° C. The addition was slow. After 24 hours, only about 10% of the diphenyl phosphine reacted. The irradiation of the reaction mixture was continued for a total of 160 hours. A subsequent fractional distillation provided 46 g of monoadduct, as a clear, slightly viscous liquid monoadduct of bp. 122°-134° C. at 0.05 mm and 113 g of the desired diadduct (Table 1) as a clear, light yellow, viscous liquid.